big endothelin

• CAS No.: 122462-75-3
• Product Name: big endothelin
• Molecular Formula: C189H282N48O56S5
• Molecular Weight: 4282.915
• IUPAC Name: (4S)-4-[[(2S)-1-[(2S,3R)-2-[[(2S)-4-amino-2-[[(2S)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(1R,4S,7S,10S,13S,16S,19S,22S,25R,28S,31R,36R,39S,42S,45S)-31-amino-7-(4-aminobutyl)-39-benzyl-4-(2-carboxyethyl)-10-(carboxymethyl)-19,22,28-tris(hydroxymethyl)-42-[(4-hydroxyphenyl)methyl]-16-(2-methylpropyl)-13-(2-methylsulfanylethyl)-3,6,9,12,15,18,21,24,27,30,38,41,44,47-tetradecaoxo-45-propan-2-yl-33,34,49,50-tetrathia-2,5,8,11,14,17,20,23,26,29,37,40,43,46-tetradecazabicyclo[23.22.4]henpentacontane-36-carbonyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-4-methylpentanoyl]amino]-3-carboxypropanoyl]amino]-3-methylpentanoyl]amino]-3-methylpentanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-3-methylbutanoyl]amino]-4-oxobutanoyl]amino]-3-hydroxybutanoyl]pyrrolidine-2-carbonyl]amino]-5-[[(2S)-1-[[(2S)-1-[[(2S)-1-[(2S)-2-[[(2S)-1-[[2-[[(2S)-1-[[2-[[(2S)-1-[(2S)-2-[[(2S)-5-carbamimidamido-1-[[(1S)-1-carboxy-2-hydroxyethyl]amino]-1-oxopentan-2-yl]carbamoyl]pyrrolidin-1-yl]-3-hydroxy-1-oxopropan-2-yl]amino]-2-oxoethyl]amino]-4-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]carbamoyl]pyrrolidin-1-yl]-3-methyl-1-oxobutan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
• Standard InChI: InChI=1S/C189H282N48O56S5/c1-21-97(17)150(183(287)219-122(68-103-74-198-110-37-27-26-36-108(103)110)167(271)228-146(93(9)10)181(285)220-125(71-139(192)246)169(273)234-152(99(19)243)187(291)237-60-33-41-137(237)178(282)209-114(52-54-143(251)252)158(262)213-124(70-105-76-196-89-202-105)168(272)229-148(95(13)14)182(286)231-149(96(15)16)186(290)236-59-32-42-138(236)179(283)217-119(66-101-43-47-106(244)48-44-101)155(259)200-77-140(247)203-116(62-90(3)4)154(258)199-78-141(248)204-131(82-241)185(289)235-58-31-40-136(235)177(281)208-112(39-30-57-197-189(193)194)157(261)224-132(83-242)188(292)293)233-184(288)151(98(18)22-2)232-170(274)127(73-145(255)256)216-162(266)118(64-92(7)8)210-165(269)123(69-104-75-195-88-201-104)214-174(278)133-85-296-295-84-109(191)153(257)221-128(79-238)173(277)227-134-86-297-298-87-135(176(280)230-147(94(11)12)180(284)218-121(67-102-45-49-107(245)50-46-102)163(267)212-120(164(268)226-133)65-100-34-24-23-25-35-100)225-159(263)113(51-53-142(249)250)206-156(260)111(38-28-29-56-190)205-166(270)126(72-144(253)254)215-160(264)115(55-61-294-20)207-161(265)117(63-91(5)6)211-171(275)129(80-239)222-172(276)130(81-240)223-175(134)279/h23-27,34-37,43-50,74-76,88-99,109,111-138,146-152,198,238-245H,21-22,28-33,38-42,51-73,77-87,190-191H2,1-20H3,(H2,192,246)(H,195,201)(H,196,202)(H,199,258)(H,200,259)(H,203,247)(H,204,248)(H,205,270)(H,206,260)(H,207,265)(H,208,281)(H,209,282)(H,210,269)(H,211,275)(H,212,267)(H,213,262)(H,214,278)(H,215,264)(H,216,266)(H,217,283)(H,218,284)(H,219,287)(H,220,285)(H,221,257)(H,222,276)(H,223,279)(H,224,261)(H,225,263)(H,226,268)(H,227,277)(H,228,271)(H,229,272)(H,230,280)(H,231,286)(H,232,274)(H,233,288)(H,234,273)(H,249,250)(H,251,252)(H,253,254)(H,255,256)(H,292,293)(H4,193,194,197)/t97-,98-,99+,109-,111-,112-,113-,114-,115-,116-,117-,118-,119-,120-,121-,122-,123-,124-,125-,126-,127-,128-,129-,130-,131-,132-,133-,134-,135-,136-,137-,138-,146-,147-,148-,149-,150-,151-,152-/m0/s1
• Standard InChIKey: HZZGDPLAJHVHSP-GKHTVLBPSA-N
• SMILES: CCC(C)C(C(=O)NC(C(C)CC)C(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)NC(C(C)C)C(=O)NC(CC(=O)N)C(=O)NC(C(C)O)C(=O)N3CCCC3C(=O)NC(CCC(=O)O)C(=O)NC(CC4=CN=CN4)C(=O)NC(C(C)C)C(=O)NC(C(C)C)C(=O)N5CCCC5C(=O)NC(CC6=CC=C(C=C6)O)C(=O)NCC(=O)NC(CC(C)C)C(=O)NCC(=O)NC(CO)C(=O)N7CCCC7C(=O)NC(CCCNC(=N)N)C(=O)NC(CO)C(=O)O)NC(=O)C(CC(=O)O)NC(=O)C(CC(C)C)NC(=O)C(CC8=CN=CN8)NC(=O)C9CSSCC(C(=O)NC(C(=O)NC1CSSCC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)N9)CC2=CC=CC=C2)CC2=CC=C(C=C2)O)C(C)C)NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC1=O)CO)CO)CC(C)C)CCSC)CC(=O)O)CCCCN)CCC(=O)O)CO)N
• PubChem Compound: 56842074
• Last Modified: Nov 11 2021